Cas no 175683-21-3 (2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol)

• Product Name: 2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol
• CAS No: 175683-21-3
• MF: C₂₀H₄₂O₃
• MW: 330.545687198639
• CID: 2782569
• Update Time: 2023-08-07

2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-HEXADECYL-2-(HYDROXYMETHYL)PROPANE-1,3-DIOL
• 2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol

• Inchi： 1S/C20H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(17-21,18-22)19-23/h21-23H,2-19H2,1H3
• InChI Key： LJPZFLMYVDXBLO-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 219
• XLogP3: 6.8
• Topological Polar Surface Area: 60.7